Cas no 1341350-41-1 (3-methyl-4-(1-piperazinyl)-Benzenemethanol)

• Product Name: 3-methyl-4-(1-piperazinyl)-Benzenemethanol
• CAS No: 1341350-41-1
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 1105004
• PubChem ID: 64366284
• Update Time: 2025-04-20

3-methyl-4-(1-piperazinyl)-Benzenemethanol Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-(1-piperazinyl)-Benzenemethanol
• KICMANPXBRUCFD-UHFFFAOYSA-N
• [3-methyl-4-(piperazin-1-yl)phenyl]methanol
• SCHEMBL14687616
• AKOS013688893
• DB-215369
• 1341350-41-1

• Inchi： 1S/C12H18N2O/c1-10-8-11(9-15)2-3-12(10)14-6-4-13-5-7-14/h2-3,8,13,15H,4-7,9H2,1H3
• InChI Key： KICMANPXBRUCFD-UHFFFAOYSA-N
• SMILES： OCC1C=CC(=C(C)C=1)N1CCNCC1

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.5Ų